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Compound of Interest

Compound Name: 2,3-Bis(octadecyloxy)propan-1-ol

Cat. No.: B051136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,3-Bis(octadecyloxy)propan-1-ol, a
dialkyl glycerol ether with significant applications in biomedical research and pharmaceutical

sciences. The document details its physicochemical properties, a general synthesis protocol,

and its role in advanced drug delivery systems.

Core Physicochemical Properties
2,3-Bis(octadecyloxy)propan-1-ol is a synthetic lipid characterized by two long C18 alkyl

chains attached to a glycerol backbone. This structure imparts a highly lipophilic nature to the

molecule, making it a crucial component in the formation of stable lipid-based nanostructures.

Its key properties are summarized below.
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Property Value Reference

Molecular Formula C₃₉H₈₀O₃ [1][2]

Molecular Weight 597.05 g/mol [1]

CAS Number 6076-38-6 [1][2]

Synonyms

2,3-Bis(octadecyloxy)-1-

propanol, 1,2-O-Dioctadecyl-

rac-glycerol

[1][2]

Appearance

White to off-white solid

(inferred from similar

compounds)

Solubility

Insoluble in water; soluble in

organic solvents like

chloroform and ethanol.

[3]

Synthesis and Experimental Workflow
The synthesis of 2,3-Bis(octadecyloxy)propan-1-ol, specifically its enantiomer 1,2-O-

Dioctadecyl-sn-glycerol, typically involves the deprotection of a precursor molecule. A general

workflow for this process is outlined below.

Protected Precursor
(e.g., 1,2-di-O-octadecyl-3-O-benzyl-sn-glycerol) Deprotection Reaction

Hydrogenolysis
(H₂, Pd/C in Ethyl Acetate) Purification

(e.g., Chromatography)
Final Product

(1,2-O-Dioctadecyl-sn-glycerol)
Characterization

(e.g., NMR, Mass Spec)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.chemicalbook.com/msds/2-3-bis-octadecyloxy-propan-1-ol.htm
https://www.echemi.com/products/pid_Rock8446-23-bisoctadecyloxypropan-1-ol.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Preparation_of_2_3_Bis_hexadecyloxy_propan_1_ol_Stock_Solution.pdf
https://www.benchchem.com/product/b051136#2-3-bis-octadecyloxy-propan-1-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b051136#2-3-bis-octadecyloxy-propan-1-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b051136#2-3-bis-octadecyloxy-propan-1-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b051136#2-3-bis-octadecyloxy-propan-1-ol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051136?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

